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Compound of Interest

Compound Name: N-Ethylaniline

Cat. No.: B1678211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material safety aspects of

N-Ethylaniline (CAS No. 103-69-5). It is intended to serve as an essential resource for

researchers, scientists, and professionals in drug development who handle or may be exposed

to this chemical. This guide consolidates critical safety information, physicochemical properties,

toxicological data, and handling procedures to promote safe laboratory practices and mitigate

potential hazards.

Chemical and Physical Properties
N-Ethylaniline is a combustible organic compound that appears as a colorless to yellow-brown

transparent oily liquid with a characteristic aniline-like odor.[1][2][3] It is known to darken upon

exposure to air and light.[1][4] This secondary aromatic amine is a versatile intermediate in the

synthesis of dyes, pharmaceuticals, rubber additives, and other organic compounds.[2][3][5]

Table 1: Physicochemical Properties of N-Ethylaniline
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Property Value Source(s)

Molecular Formula C₈H₁₁N [1][6]

Molecular Weight 121.18 g/mol [1][7]

Appearance
Colorless to yellow-brown

liquid
[1][3][7]

Odor Aniline-like, fishy [1][5]

Melting Point -63 °C (-81.4 °F) [3][8]

Boiling Point 205 °C (401 °F) [3][8]

Density 0.963 g/cm³ at 25 °C [1][2][8]

Vapor Density 4.2 (vs air) [8]

Vapor Pressure 0.2 mmHg at 25 °C [8]

Flash Point 85 °C (185 °F) - closed cup [2][3][8]

Autoignition Temperature 479 °C [3]

Explosive Limits 1.6% (Lower), 9.5% (Upper) [3][4]

Water Solubility
Insoluble (0.24 g/100 ml at

25°C)
[3]

Solubility in Organic Solvents Miscible with ethanol and ether [3]

Refractive Index n20/D 1.554 [3][8]

Toxicological Information
N-Ethylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[6][7] It may

also cause damage to organs through prolonged or repeated exposure.[6][7] The primary

health hazard associated with N-Ethylaniline is its ability to cause methemoglobinemia, a

condition where the blood's ability to carry oxygen is reduced, leading to symptoms like

cyanosis (blue lips, fingernails, and skin), confusion, dizziness, and headache.[9]

Table 2: Acute Toxicity Data for N-Ethylaniline
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Route of Exposure Species Value Source(s)

Oral (LD₅₀) Unspecified mammal 600 mg/kg [10]

Dermal (LD₅₀) Rat 4700 mg/kg [9][10]

Inhalation (LC₅₀) Rat >1130 mg/m³/4h [9][10]

Intraperitoneal (LD₅₀) Rat 180 mg/kg [9][10]

Intraperitoneal (LD₅₀) Mouse 242 mg/kg [10]

Metabolic Pathways
The in-vivo metabolism of N-Ethylaniline has been studied, primarily in the context of

understanding microsomal drug-metabolizing activity. The metabolic processes are thought to

be mediated by cytochrome P-450 and flavoprotein amine oxidase systems.[5][10] Key

metabolic transformations include N-dealkylation and N-oxidation. Identified metabolites of N-
Ethylaniline include:

Aniline

Phenylhydroxylamine

N-hydroxyl, N-ethylaniline

N-ethyl-p-aminophenol

Below is a simplified diagram illustrating the proposed metabolic pathways.
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Figure 1: Proposed Metabolic Pathways of N-Ethylaniline

N-Ethylaniline

Aniline

N-deethylation

N-ethyl-p-aminophenol

Aromatic hydroxylation

N-hydroxyl, N-ethylaniline

N-oxidation

Phenylhydroxylamine

Further metabolism
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Figure 2: First Aid Workflow for N-Ethylaniline Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air and rest.

Immediately remove contaminated clothing.

Rinse cautiously with water for several minutes.

Rinse mouth with water. Do NOT induce vomiting.

Seek Immediate Medical Attention

Wash skin with soap and plenty of water.
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Figure 3: N-Ethylaniline Spill Cleanup Workflow

Spill Occurs

Evacuate unnecessary personnel. Ensure adequate ventilation. Remove all ignition sources.

Wear appropriate PPE.

Contain spill with inert absorbent material (sand, earth, vermiculite).

Collect absorbed material into a labeled, sealable container for disposal.

Wash the spill area and prevent runoff into drains.

Dispose of waste according to local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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